methyl (6-chloro-4-methyl-2-oxo-7-{[3-(trifluoromethyl)benzyl]oxy}-2H-chromen-3-yl)acetate

Specification

• Molecular Formula: C21H16ClF3O5
• Molecular Weight: 440.8 g/mol
• IUPAC Name: methyl 2-[6-chloro-4-methyl-2-oxo-7-[[3-(trifluoromethyl)phenyl]methoxy]chromen-3-yl]acetate
• Standard InChI: InChI=1S/C21H16ClF3O5/c1-11-14-7-16(22)18(9-17(14)30-20(27)15(11)8-19(26)28-2)29-10-12-4-3-5-13(6-12)21(23,24)25/h3-7,9H,8,10H2,1-2H3
• Standard InChI Key: SZCSEPNBVJBSAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=CC(=C(C=C12)Cl)OCC3=CC(=CC=C3)C(F)(F)F)CC(=O)OC

Introduction

Methyl (6-chloro-4-methyl-2-oxo-7-{[3-(trifluoromethyl)benzyl]oxy}-2H-chromen-3-yl)acetate is a synthetic organic compound belonging to the class of chromenones. This compound is characterized by its complex molecular structure, which includes a chloro and trifluoromethyl group, enhancing its chemical properties and potential applications. The molecular formula for this substance is C21H16ClF3O5, with a molecular weight of 440.8 g/mol.

Biological Activities and Applications

Methyl (6-chloro-4-methyl-2-oxo-7-{[3-(trifluoromethyl)benzyl]oxy}-2H-chromen-3-yl)acetate exhibits several notable biological activities, primarily due to its interactions with biological targets. These interactions are often studied in vitro using cell lines or isolated enzymes to understand the compound's effects.

Potential Applications

This compound represents a significant area of interest for researchers exploring novel therapeutic agents derived from natural product scaffolds. Its complex chromenone framework enhances its reactivity and biological activity, making it a valuable candidate for drug development and synthesis.

Comparison with Similar Compounds

While there are no direct comparisons with identical compounds in the literature, similar chromenone derivatives, such as ethyl 3-(6-chloro-4-methyl-2-oxo-7-{[3-(trifluoromethyl)benzyl]oxy}-2H-chromen-3-yl)propanoate, share structural similarities and exhibit diverse biological activities. These compounds are also part of the coumarin class, known for their applications in medicinal chemistry.

Data Table: Comparison of Chromenone Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
Methyl (6-chloro-4-methyl-2-oxo-7-{[3-(trifluoromethyl)benzyl]oxy}-2H-chromen-3-yl)acetate	C21H16ClF3O5	440.8	Potential therapeutic applications
Ethyl 3-(6-chloro-4-methyl-2-oxo-7-{[3-(trifluoromethyl)benzyl]oxy}-2H-chromen-3-yl)propanoate	Not specified	Not specified	Diverse biological activities, particularly in drug development